Cas no 474452-22-7 (Benzenamine, 3-ethynyl-2,6-dimethyl- (9CI))

• Product Name: Benzenamine, 3-ethynyl-2,6-dimethyl- (9CI)
• CAS No: 474452-22-7
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 1022687
• PubChem ID: 45078901
• Update Time: 2025-04-20

Benzenamine, 3-ethynyl-2,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethynyl-2,6-dimethyl- (9CI)
• 3-ethynyl-2,6-dimethylaniline
• BENZENAMINE, 3-ETHYNYL-2,6-DIMETHYL-
• 474452-22-7
• Benzenamine,3-ethynyl-2,6-dimethyl-(9ci)
• DTXSID60663615
• DB-285099

• Inchi： 1S/C10H11N/c1-4-9-6-5-7(2)10(11)8(9)3/h1,5-6H,11H2,2-3H3
• InChI Key： ZFQGHNSTXQSFLB-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC=C(C#C)C=1C

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų